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Compound of Interest

Triisopropylsily!
Compound Name:
triffluoromethanesulfonate

Cat. No.: B042459

For Researchers, Scientists, and Drug Development Professionals

Triisopropylsilyl trifluoromethanesulfonate, commonly abbreviated as TIPSOTf or TIPS
triflate, is a versatile and highly reactive organosilicon compound.[1][2] It serves as a powerful
reagent in organic synthesis, primarily for the introduction of the triisopropylsilyl (TIPS)
protecting group and as a Lewis acid catalyst.[3][4] Its bulky triisopropylsilyl group provides
significant steric hindrance, leading to high selectivity in various chemical transformations,
while the trifluoromethanesulfonate (triflate) moiety is an excellent leaving group, enhancing the
reagent's reactivity.[1][5] This guide provides a comprehensive overview of its properties,
structure, applications, and handling procedures.

Core Properties and Structure

Triisopropylsilyl trifluoromethanesulfonate is a colorless to light brown or orange-brown
liquid, noted for its high reactivity, particularly its sensitivity to moisture.[3][4][6]

Physicochemical and Spectroscopic Data

The key quantitative properties of TIPSOTf are summarized in the table below for easy
reference.
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Property Value Reference(s)

CAS Number 80522-42-5 [3][5]

Molecular Formula C10H21F303SSi [51[7]

Molecular Weight 306.42 g/mol [51[7]
Colorless to pale yellow/light

Appearance o [31[51(6]
orange-brown liquid

- , 45-46 °C at 0.03 mmHg 83-87

Boiling Point [51[6]
°C at 1.7 mmHg

Density 1.14 g/mL at 25 °C [315]

Refractive Index (n20/D)

1.415

[3][5]

Flash Point

103 °C (217.4 °F) - closed cup

[6]

Solubility

Miscible with chloroform and
ethyl acetate. Soluble in

various organic solvents.

[1](6]

Chemical Structure

Linear Formula: CFsSOsSi[CH(CHs3)2]s
SMILES: CC(C)--INVALID-LINK--(C(C)C)C(C)C[9]

InChl Key: LHICZOXMCGQVDQ-UHFFFAOYSA-N

IUPAC Name: tri(propan-2-yl)silyl trifluoromethanesulfonate[7]

Synonyms: TIPS triflate, Trifluoromethanesulfonic acid triisopropylsilyl ester[5][7][8]

Spectroscopic data, including 13C NMR, 19F NMR, IR, and Raman spectra, are available for

the detailed characterization of this compound.[7]

Reactivity and Synthetic Applications
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TIPSOTT is a highly reactive silylating agent and a strong Lewis acid.[2][3][4] Its primary ultility
in organic synthesis stems from its ability to efficiently introduce the robust TIPS protecting
group onto various functional groups.

Key Applications Include:

» Protection of Alcohols and Amines: It is widely used for the protection of primary and
secondary alcohols, and primary amines, forming stable triisopropylsilyl ethers and
silylamines, respectively.[4][5] The bulky TIPS group offers greater stability compared to
smaller silyl groups like trimethylsilyl (TMS), particularly under acidic conditions.[10]

o Formation of Silyl Enol Ethers: TIPSOT( reacts with ketones and lactones in the presence of
a base to form silyl enol ethers, which are crucial intermediates in various carbon-carbon
bond-forming reactions.[3][4]

» Protection of Terminal Alkynes: This reagent is also effective for the protection of terminal
alkynes.[6][11]

¢ Role in Total Synthesis: It has been utilized as a key reagent in the total synthesis of complex
natural products, such as in the Takahashi Taxol total synthesis.[3][6]

o Chemical Glycosylation: Its ability to activate functional groups makes it valuable in chemical
glycosylation reactions.[3][4]

e Lewis Acid Catalysis: TIPSOTTf can function as a Lewis acid catalyst in reactions like Diels-
Alder and aldol condensations.[1]
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General Reactivity of TIPSOTf
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Caption: Key synthetic applications of TIPSOTH.

Experimental Protocols

The following are detailed methodologies for the synthesis of TIPSOTf and its common
applications. All operations should be conducted under an inert atmosphere (e.g., argon or
nitrogen) using anhydrous solvents.

Protocol 1: Synthesis of Triisopropyisilyl
Trifluoromethanesulfonate

This protocol is adapted from a standard literature procedure for the preparation of TIPSOTT.[6]
[12]
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Materials:

o Triisopropylsilane (TIPS-H)

 Trifluoromethanesulfonic acid (TfOH)

e Anhydrous dichloromethane (DCM) as a solvent (optional)[12]

Procedure:

Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, and an argon inlet.

e Charge the flask with triisopropylsilane (1.0 eq).
e Cool the flask to 0 °C using an ice bath.

o Add trifluoromethanesulfonic acid (1.1 eq) dropwise to the stirred triisopropylsilane via the
dropping funnel.[12] Hydrogen gas will evolve and should be vented safely through a
bubbler.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-16 hours, or until hydrogen gas evolution ceases.[12]

e The product is typically of high purity and can be used directly or purified by distillation under
reduced pressure (e.g., 83—87°C/1.7 mmHQ).[6][12] The yield is generally high (e.g., 97%).
[6][12]

Protocol 2: General Procedure for the Protection of an
Alcohol

This protocol describes a typical procedure for the silylation of a primary or secondary alcohol.
[1][13]

Materials:

e Alcohol substrate
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o Triisopropylsilyl trifluoromethanesulfonate (1.1-1.5 eq)
e Anhydrous base (e.g., 2,6-lutidine or triethylamine, 1.5 eq)
e Anhydrous solvent (e.g., dichloromethane or DMF)
Procedure:

» Dissolve the alcohol substrate (1.0 eq) and the anhydrous base (1.5 eq) in the chosen
anhydrous solvent in a flame-dried flask under an argon atmosphere.

e Cool the solution to 0 °C.
e Add TIPSOTTf (1.2 eq) dropwise to the stirred solution.

» Allow the reaction to warm to room temperature and stir for 1-12 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

o Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium or sodium
sulfate, filter, and concentrate under reduced pressure.

» Purify the resulting crude TIPS ether by flash column chromatography.
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Workflow: Protection of an Alcohol using TIPSOTf
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Caption: Experimental workflow for alcohol protection.
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Protocol 3: General Procedure for the Formation of a
Silyl Enol Ether

This protocol outlines the conversion of a ketone to its corresponding silyl enol ether.[3][4]
Materials:

» Ketone substrate

e Strong, non-nucleophilic base (e.g., Lithium diisopropylamide (LDA) or LIHMDS, 1.1 eq)

o Triisopropylsilyl trifluoromethanesulfonate (1.2 eq)

e Anhydrous solvent (e.g., tetrahydrofuran (THF))

Procedure:

 In a flame-dried flask under argon, dissolve the ketone substrate (1.0 eq) in anhydrous THF.
¢ Cool the solution to -78 °C using a dry ice/acetone bath.

e Slowly add the base (e.g., LDA, 1.1 eq) to form the lithium enolate. Stir for 30-60 minutes at
-78 °C.

e Add TIPSOTf (1.2 eq) dropwise to the enolate solution.

« Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature.
e Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

o Extract the product with an organic solvent (e.g., hexane or diethyl ether).

o Combine the organic layers, wash with brine, dry over an anhydrous drying agent, filter, and
concentrate under reduced pressure.

o The crude silyl enol ether can often be used without further purification, or it can be purified
by distillation or chromatography if necessary.
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Safety and Handling

Triisopropylsilyl trifluoromethanesulfonate is a corrosive and moisture-sensitive compound
that requires careful handling.[6][7][14]

Hazards: Causes severe skin burns and eye damage.[7][15] Thermal decomposition can
release irritating and toxic gases, including carbon oxides, sulfur oxides, and hydrogen
fluoride.[16][17]

Personal Protective Equipment (PPE): Handle only in a chemical fume hood.[14] Wear
appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles with a
face shield.[15]

Handling: Use an inert atmosphere (argon or nitrogen) for all transfers and reactions.[6][14]
Avoid contact with skin, eyes, and clothing.[15] Do not breathe vapors or mists.[14]

Storage: Store in a tightly sealed container under an inert atmosphere.[6][14] Keep in a cool,
dry, and well-ventilated area designated for corrosive materials.[14] It is incompatible with
strong oxidizing agents, strong acids, and strong bases.[14][18]

Spills and Disposal: Absorb spills with an inert material (e.g., sand or vermiculite) and
dispose of as hazardous waste in accordance with local regulations.[15][18]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b042459?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Triisopropylsilyl-trifluoromethanesulfonate
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Triisopropylsilyl-trifluoromethanesulfonate
https://www.tcichemicals.com/JP/ja/sds/T1588_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21127&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-T1588.pdf
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://www.tcichemicals.com/JP/ja/sds/T1588_JP_EN.pdf
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://www.tcichemicals.com/JP/ja/sds/T1588_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21127~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:22:38~~Triisopropylsilyl%20trifluoromethanesulfonate~~
https://www.tcichemicals.com/JP/ja/sds/T1588_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21127~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:22:38~~Triisopropylsilyl%20trifluoromethanesulfonate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Key Safety Considerations for TIPSOTf
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Caption: Safety and handling summary for TIPSOTT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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